Cas no 17518-43-3 (Benzoylcholine iodide)

• Product Name: Benzoylcholine iodide
• CAS No: 17518-43-3
• MF: C₁₂H₁₈INO₂
• MW: 335.181295871735
• MDL: MFCD00038726
• CID: 87854
• PubChem ID: 87563307
• Update Time: 2025-06-11

Benzoylcholine iodide Chemical and Physical Properties

Names and Identifiers

• Benzoylcholine iodide
• 2-benzoyloxyethyl(trimethyl)azanium,iodide
• NSC19888
• 2-(Benzoyloxy)
• BENZOYLCHOLINE IODIDE CRYSTALLINE
• (2-benzoyloxyethyl)trimethylammonium iodide
• 2-(benzoyloxy)-n,n,n-trimethyl-ethanaminiuiodide
• trimethyl-[2-(phenylcarbonyloxy)ethyl]azanium iodide
• Benzoylcholine iodide, 98+%
• 2-benzoyloxyethyl(trimethyl)azanium iodide
• 2-(Benzoyloxy)-N,N,N-trimethylethanaminium iodide
• Ethanaminium, 2-(benzoyloxy)-N,N,N-trimethyl-, iodide
• Ethanaminium, 2-(benzoyloxy)-N,N,N-trimethyl-, iodide (1:1)
• Choline, iodide benzoate
• Choline, benzoate
• Benzoylcholineiodide
• Choline, iodide, benzoate (8CI)
• NS00085074
• AKOS004901650
• NSC 19888
• HY-W127666
• UNII-CA3CYG3NCH
• 17518-43-3
• SCHEMBL2353854
• MFCD00038726
• CA3CYG3NCH
• NSC-19888
• 2-benzoyloxyethyl(trimethyl)azanium;iodide
• A881621
• AS-70782
• CS-0185865
• B0108
• [2-(benzoyloxy)ethyl]trimethylazanium iodide
• J-011075
• DTXSID30884552
• D88605
• Choline, iodide, benzoate
• EINECS 241-517-3
• XILQCEGWGBSDSH-UHFFFAOYSA-M
• DB-044066
• DTXCID101023987
• EB70176

• MDL： MFCD00038726
• Inchi： 1S/C12H18NO2.HI/c1-13(2,3)9-10-15-12(14)11-7-5-4-6-8-11;/h4-8H,9-10H2,1-3H3;1H/q+1;/p-1
• InChI Key： XILQCEGWGBSDSH-UHFFFAOYSA-M
• SMILES： [I-].O(C(C1C=CC=CC=1)=O)CC[N+](C)(C)C
• BRN： 3576708

Computed Properties

• Exact Mass: 335.03800
• Monoisotopic Mass: 335.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Uncertain
• Density: g/cm3
• Melting Point: 244-247°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 26.30000
• LogP: -1.44640
• Sensitiveness: Light Sensitive & Hygroscopic
• Solubility: Uncertain

Benzoylcholine iodide Security Information

• WGK Germany：3
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Benzoylcholine iodide

Benzoylcholine Iodide: A Comprehensive Overview

Benzoylcholine iodide, with the CAS number 17518-43-3, is a compound that has garnered significant attention in the fields of pharmacology and neuroscience. This compound is a derivative of choline, a key component in the synthesis of acetylcholine, a critical neurotransmitter in the central and peripheral nervous systems. The benzoyl group attached to the choline molecule introduces unique chemical properties that make benzoylcholine iodide a valuable tool in research and potential therapeutic applications.

Recent studies have highlighted the role of benzoylcholine iodide in modulating cholinergic pathways, which are implicated in various physiological processes, including memory formation, learning, and muscle contraction. Researchers have explored its potential as a precursor for acetylcholine analogs, which could be utilized in the development of drugs targeting neurodegenerative diseases such as Alzheimer's disease. The iodide ion present in the compound plays a crucial role in stabilizing its structure and enhancing its bioavailability.

The structural uniqueness of benzoylcholine iodide lies in its ability to mimic the action of acetylcholine while offering enhanced stability and pharmacokinetic properties. This makes it an attractive candidate for drug delivery systems. Recent advancements in nanotechnology have enabled the encapsulation of benzoylcholine iodide within lipid nanoparticles, significantly improving its efficacy and reducing side effects. Such innovations underscore the compound's versatility and potential for clinical applications.

In terms of synthesis, benzoylcholine iodide is typically derived from choline through a series of chemical reactions involving benzoylation and ion exchange processes. The optimization of these reactions has been a focal point for chemists aiming to scale up production while maintaining high purity levels. The use of green chemistry principles in synthesizing benzoylcholine iodide has also been explored, aligning with global efforts to promote sustainable chemical practices.

From a therapeutic standpoint, benzoylcholine iodide has shown promise in preclinical models of neurological disorders. Its ability to cross the blood-brain barrier efficiently has been validated in multiple studies, making it a compelling option for treating conditions characterized by cholinergic deficits. Additionally, its anti-inflammatory properties have been investigated in models of chronic pain, suggesting broader applications beyond neurology.

Despite its potential benefits, the use of benzoylcholine iodide is not without challenges. Issues related to dosage optimization and long-term safety profiles require further investigation. Regulatory agencies have emphasized the need for rigorous preclinical testing to ensure that any therapeutic application meets stringent safety standards.

In conclusion, benzoylcholine iodide (CAS No. 17518-43-3) represents a significant advancement in cholinergic research. Its unique chemical properties, coupled with emerging therapeutic applications, position it as a key compound in the development of innovative treatments for neurological and inflammatory conditions. Continued research into its mechanisms of action and optimization of delivery systems will undoubtedly pave the way for its clinical translation.